Cas no 2580252-82-8 (4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid)
4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid
- 2580252-82-8
- EN300-27723360
- 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid
-
- Inchi: 1S/C17H13N3O4/c21-16(22)12-6-7-13-14(8-12)18-10-19-15(13)20-17(23)24-9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,21,22)(H,18,19,20,23)
- InChI Key: HMTWEBQNVHCQSQ-UHFFFAOYSA-N
- SMILES: O(C(NC1=C2C=CC(C(=O)O)=CC2=NC=N1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 323.09060590g/mol
- Monoisotopic Mass: 323.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 101Ų
4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723360-0.05g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 0.05g |
$719.0 | 2025-03-20 | |
| Enamine | EN300-27723360-0.1g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 0.1g |
$755.0 | 2025-03-20 | |
| Enamine | EN300-27723360-0.25g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 0.25g |
$789.0 | 2025-03-20 | |
| Enamine | EN300-27723360-0.5g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 0.5g |
$823.0 | 2025-03-20 | |
| Enamine | EN300-27723360-1.0g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 1.0g |
$857.0 | 2025-03-20 | |
| Enamine | EN300-27723360-2.5g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 2.5g |
$1680.0 | 2025-03-20 | |
| Enamine | EN300-27723360-5.0g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 5.0g |
$2485.0 | 2025-03-20 | |
| Enamine | EN300-27723360-10.0g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 95.0% | 10.0g |
$3683.0 | 2025-03-20 | |
| Enamine | EN300-27723360-1g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 1g |
$857.0 | 2023-09-10 | ||
| Enamine | EN300-27723360-5g |
4-{[(benzyloxy)carbonyl]amino}quinazoline-7-carboxylic acid |
2580252-82-8 | 5g |
$2485.0 | 2023-09-10 |
4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid
Research Brief on 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid (CAS: 2580252-82-8) in Chemical Biology and Drug Discovery
The compound 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid (CAS: 2580252-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This quinazoline derivative is characterized by its unique structural features, including a benzyloxycarbonyl-protected amino group and a carboxylic acid functionality at the 7-position, which make it an attractive intermediate for the synthesis of biologically active molecules. Recent studies have explored its applications in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of 4-anilinoquinazoline derivatives, which exhibited potent inhibitory activity against EGFR mutations associated with non-small cell lung cancer. The study highlighted the importance of the carboxylic acid moiety for optimizing binding interactions with the kinase domain.
In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the modification of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid to create novel compounds with activity against drug-resistant bacterial strains. The researchers found that derivatives bearing modifications at the 7-position showed enhanced penetration of bacterial membranes, suggesting that this scaffold could be valuable for addressing the growing challenge of antibiotic resistance.
From a chemical biology perspective, the compound has been utilized as a versatile building block in activity-based protein profiling (ABPP) studies. A 2023 Nature Chemical Biology paper described its incorporation into probes for identifying novel kinase substrates in cellular systems. The benzyloxycarbonyl protecting group was found to be particularly useful for subsequent deprotection and conjugation steps in probe development.
The synthetic accessibility of 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, green chemistry approach to its production, featuring a one-pot cascade reaction that significantly improved yield and reduced waste compared to traditional methods.
Looking forward, researchers anticipate that 4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid will continue to play an important role in medicinal chemistry campaigns, particularly in fragment-based drug discovery where its well-defined pharmacophoric features can be exploited. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for targeted protein degradation programs.
2580252-82-8 (4-{(benzyloxy)carbonylamino}quinazoline-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)